Cas no 1261874-99-0 (3'-Difluoromethoxy-2,3,4,5,6-pentafluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Difluoromethoxy-2,3,4,5,6-pentafluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261874-99-0
• MF: C₁₄H₄F₁₀O
• MW: 378.164999008179
• CID: 4997693
• Update Time: 2025-05-21

3'-Difluoromethoxy-2,3,4,5,6-pentafluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Difluoromethoxy-2,3,4,5,6-pentafluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H4F10O/c15-8-6(9(16)11(18)12(19)10(8)17)4-2-1-3-5(25-13(20)21)7(4)14(22,23)24/h1-3,13H
• InChI Key： JLMQNCREYMIMRS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C1C(=C(C(=C(C=1F)F)F)F)F)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 428
• XLogP3: 5.9
• Topological Polar Surface Area: 9.2

Additional information on 3'-Difluoromethoxy-2,3,4,5,6-pentafluoro-2'-(trifluoromethyl)biphenyl

Comprehensive Overview of 3'-Difluoromethoxy-2,3,4,5,6-pentafluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261874-99-0)

The compound 3'-Difluoromethoxy-2,3,4,5,6-pentafluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261874-99-0) is a highly fluorinated biphenyl derivative with significant applications in advanced material science and pharmaceutical intermediates. Its unique molecular structure, characterized by multiple fluorine substitutions, imparts exceptional chemical stability and lipophilicity, making it a valuable building block in synthetic chemistry. The presence of difluoromethoxy and trifluoromethyl groups enhances its electronic properties, which are critical for designing high-performance materials.

In recent years, the demand for fluorinated compounds has surged due to their role in developing OLED materials, liquid crystals, and agrochemicals. Researchers and industries are particularly interested in 1261874-99-0 for its potential in creating low-energy-consumption displays and high-efficiency crop protection agents. The compound's ability to modify electron density and steric hindrance makes it a versatile candidate for molecular engineering.

From a synthetic perspective, 3'-Difluoromethoxy-2,3,4,5,6-pentafluoro-2'-(trifluoromethyl)biphenyl is synthesized through cross-coupling reactions, often involving palladium catalysis. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic purification techniques. Environmental concerns related to fluorine waste have also driven innovations in greener synthesis routes, aligning with the global push for sustainable chemistry.

The compound's thermal and oxidative stability makes it suitable for high-temperature applications, such as electronic coatings and aerospace materials. Its compatibility with polymers has been explored for creating flame-retardant additives, addressing safety regulations in consumer electronics. Additionally, its role in pharmaceutical intermediates is under investigation, particularly for protease inhibitors and antiviral drugs, where fluorine atoms improve bioavailability.

Market trends indicate growing interest in custom fluorination services, with CAS 1261874-99-0 frequently requested for tailored R&D projects. Analytical challenges, such as NMR characterization of highly fluorinated compounds, have spurred advancements in spectroscopic methods. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a priority for manufacturers.

In conclusion, 3'-Difluoromethoxy-2,3,4,5,6-pentafluoro-2'-(trifluoromethyl)biphenyl represents a cornerstone in modern fluorochemistry. Its multifaceted applications, from material science to life sciences, underscore its industrial relevance. Future research will likely focus on optimizing its synthetic scalability and exploring novel functionalities, cementing its position as a critical component in next-generation technologies.